Cas no 1172264-62-8 (8-Bromo-4-hydrazinoquinoline hydrochloride)

• Product Name: 8-Bromo-4-hydrazinoquinoline hydrochloride
• CAS No: 1172264-62-8
• MF: C₉H₉BrClN₃
• MW: 274.544859647751
• CID: 2615216
• PubChem ID: 17040048
• Update Time: 2025-05-23

8-Bromo-4-hydrazinoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• (8-bromoquinolin-4-yl)hydrazine,hydrochloride
• 8-Bromo-4-hydrazinoquinoline hydrochloride
• AB52460
• 8-Bromo-4-hydrazinylquinoline--hydrogen chloride (1/1)
• 8-BROMO-4-HYDRAZINYLQUINOLINE HYDROCHLORIDE
• DTXSID40589182
• (8-bromoquinolin-4-yl)hydrazine;hydrochloride
• 1172264-62-8
• MFCD09787881

• Inchi： 1S/C9H8BrN3.ClH/c10-7-3-1-2-6-8(13-11)4-5-12-9(6)7;/h1-5H,11H2,(H,12,13);1H
• InChI Key： CSRWWICHZACXQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C=CN=C21)NN.Cl

Computed Properties

• Exact Mass: 272.96684g/mol
• Monoisotopic Mass: 272.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Bromo-4-hydrazinoquinoline hydrochloride

8-Bromo-4-Hydrazinoquinoline Hydrochloride: A Comprehensive Overview

8-Bromo-4-Hydrazinoquinoline Hydrochloride (CAS No. 1172264-62-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structural features and versatile functional groups, has emerged as a promising candidate for various applications. In this article, we delve into the properties, synthesis, and potential uses of 8-Bromo-4-Hydrazinoquinoline Hydrochloride, supported by the latest research findings.

The molecular structure of 8-Bromo-4-Hydrazinoquinoline Hydrochloride is defined by a quinoline backbone, a bicyclic aromatic system with nitrogen atoms at specific positions. The bromine atom at position 8 and the hydrazine group at position 4 introduce distinct electronic and steric effects, making this compound highly reactive and versatile. Recent studies have highlighted its potential as a building block for advanced materials and drug development.

One of the most notable aspects of 8-Bromo-4-Hydrazinoquinoline Hydrochloride is its role in heterocyclic chemistry. Researchers have explored its use in synthesizing complex nitrogen-containing heterocycles, which are critical components in pharmaceuticals and agrochemicals. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an efficient precursor for creating bioactive molecules with anti-inflammatory and anticancer properties.

The synthesis of 8-Bromo-4-Hydrazinoquinoline Hydrochloride involves a multi-step process that typically begins with the preparation of quinoline derivatives. Advanced methodologies, such as Suzuki coupling and Stille coupling reactions, have been employed to introduce the bromine and hydrazine groups at specific positions. These methods not only enhance the yield but also ensure high purity, which is essential for downstream applications.

In terms of applications, 8-Bromo-4-Hydrazinoquinoline Hydrochloride has shown promise in drug discovery efforts. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for designing bioactive molecules. A recent study conducted by researchers at Stanford University revealed that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

Beyond pharmacology, 8-Bromo-4-Hydrazinoquinoline Hydrochloride has also found applications in materials science. Its nitrogen-rich structure makes it suitable for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials hold potential for use in energy storage devices, sensors, and catalysis.

From an environmental perspective, the synthesis and application of 8-Bromo-4-Hydrazinoquinoline Hydrochloride are designed to minimize ecological impact. Researchers are increasingly adopting green chemistry principles to develop sustainable methods for its production and utilization.

In conclusion, 8-Bromo-4-Hydrazinoquinoline Hydrochloride (CAS No. 1172264-62-8) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis techniques and application studies, underscore its importance in modern research. As ongoing investigations continue to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping future innovations in chemistry and beyond.